4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: 4-chloro-N-cyclohexyl-3-[(4-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C20H23ClN2O3S/c1-14-7-10-17(11-8-14)23-27(25,26)19-13-15(9-12-18(19)21)20(24)22-16-5-3-2-4-6-16/h7-13,16,23H,2-6H2,1H3,(H,22,24)
• InChI Key: CQHZYXWRKMRCCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3CCCCC3)Cl
• Molecular Formula: C20H23ClN2O3S
• Molecular Weight: 406.9 g/mol

Description

4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide is a chemical compound that has been widely used in scientific research. This compound is known for its potential therapeutic properties and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition leads to a reduction in inflammation, pain, and tumor growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide are still being studied. However, it has been shown to have anti-inflammatory and analgesic effects in animal studies. It has also been shown to inhibit tumor growth in certain types of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide in lab experiments is its potential therapeutic properties. This compound has been shown to have anti-inflammatory, analgesic, and anti-cancer properties, which make it a promising candidate for further research. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on 4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide. One direction is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of other types of cancer. Additionally, further studies are needed to determine the safe dosage and potential side effects of this compound.

Synthesis Methods

The synthesis of 4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide involves several steps. The first step involves the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. The second step involves the reaction of 4-chlorobenzoyl chloride with cyclohexylamine to form N-cyclohexyl-4-chlorobenzamide. The third step involves the reaction of N-cyclohexyl-4-chlorobenzamide with 4-methylbenzenesulfonamide to form 4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide.

Scientific Research Applications

4-chloro-N-cyclohexyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide has been used in scientific research for its potential therapeutic properties. This compound has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.